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Compound of Interest

Compound Name: mTOR inhibitor-10

Cat. No.: B12377405 Get Quote

Application Notes and Protocols for mTOR
Inhibitor-10
For Researchers, Scientists, and Drug Development
Professionals
Introduction

mTOR Inhibitor-10 is a potent and selective inhibitor of the mammalian target of rapamycin

(mTOR), a crucial serine/threonine kinase that regulates cell growth, proliferation, metabolism,

and survival.[1][2] It functions by targeting the mTORC1 complex and, to a lesser extent, PI3K-

α.[3][4] These application notes provide detailed protocols for the dissolution and use of mTOR
Inhibitor-10 in in vitro experiments, ensuring accurate and reproducible results.

Chemical Properties and Storage

A summary of the key chemical properties for mTOR Inhibitor-10 is provided in the table

below.
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Property Value Reference

CAS Number 1222999-54-3 [5]

Molecular Formula C41H32F3N5O2 [5]

Molecular Weight 683.735 g/mol [5]

IC50 (mTORC1) 21.7 nM (biochemical) [5]

IC50 (mTOR) 0.7 nM / 5 nM (cellular) [3][4][5]

IC50 (PI3K-α) 825 nM [3][4]

Proper storage of mTOR Inhibitor-10 is critical to maintain its stability and activity.

Form
Storage
Temperature

Shelf Life Reference

Powder -20°C 2 years [5]

In DMSO 4°C 2 weeks [5]

In DMSO -80°C 6 months [5]

Experimental Protocols
Protocol 1: Preparation of Stock Solution (10 mM in DMSO)

This protocol describes the preparation of a 10 mM stock solution of mTOR Inhibitor-10.

Materials:

mTOR Inhibitor-10 (lyophilized powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, DNase/RNase-free microcentrifuge tubes

Calibrated micropipettes and sterile tips
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Procedure:

Equilibration: Allow the vial of mTOR Inhibitor-10 powder and the DMSO to equilibrate to

room temperature before opening to prevent condensation.

Centrifugation: Briefly centrifuge the vial to ensure all the lyophilized powder is at the bottom.

Reconstitution: To prepare a 10 mM stock solution, add the appropriate volume of DMSO.

For example, to prepare 1 mL of a 10 mM stock solution from 1 mg of the compound (MW:

683.735), you would add 146.26 µL of DMSO. Use the following formula to calculate the

required volume of DMSO:

Volume (µL) = (Mass (mg) / Molecular Weight ( g/mol )) * 100,000

Dissolution: Gently vortex or sonicate the solution until the compound is completely

dissolved. Visually inspect the solution to ensure there are no particulates.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for

up to six months.[5]

Protocol 2: Preparation of Working Solutions for Cell-Based Assays

This protocol outlines the preparation of working solutions from the 10 mM stock for treating

cells in culture.

Materials:

10 mM mTOR Inhibitor-10 stock solution in DMSO

Appropriate cell culture medium (e.g., DMEM, RPMI-1640)

Sterile tubes for dilution

Procedure:

Thawing: Thaw a single aliquot of the 10 mM stock solution at room temperature.
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Intermediate Dilution (Optional but Recommended): To minimize pipetting errors and the

concentration of DMSO in the final culture, it is advisable to perform an intermediate dilution.

For example, dilute the 10 mM stock solution 1:100 in cell culture medium to create a 100

µM intermediate stock.

Final Dilution: Further dilute the intermediate stock solution into the final cell culture medium

to achieve the desired treatment concentrations. For instance, to achieve a final

concentration of 100 nM, add 1 µL of the 100 µM intermediate stock to every 1 mL of cell

culture medium.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium as is present in the highest concentration of the inhibitor

treatment.

Treatment: Add the prepared working solutions to your cells and incubate for the desired

duration of the experiment. The final DMSO concentration should typically be kept below

0.5% to avoid solvent-induced cytotoxicity.

Visualizations
mTOR Signaling Pathway

The mammalian target of rapamycin (mTOR) is a central regulator of cell processes and a key

component of two distinct protein complexes: mTORC1 and mTORC2.[1][2] Growth factors and

nutrients activate the PI3K/Akt pathway, which in turn activates mTORC1.[1] Activated

mTORC1 promotes protein synthesis and cell growth by phosphorylating downstream targets

such as S6 kinase (S6K) and 4E-binding protein 1 (4E-BP1).[6] mTOR Inhibitor-10 exerts its

effect by directly inhibiting the kinase activity of mTOR.
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Caption: The mTOR signaling pathway and the inhibitory action of mTOR Inhibitor-10.

Experimental Workflow for In Vitro Inhibition Assay
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The following diagram illustrates a typical workflow for assessing the efficacy of mTOR
Inhibitor-10 in a cell-based assay.
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Caption: A standard workflow for evaluating mTOR Inhibitor-10 in vitro.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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